BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Guide to Magnetostrictive
Materials: Terfenol-D vs. Galfenol

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Iron;terbium

Cat. No.: B15486611

A comprehensive analysis of two leading magnetostrictive materials, Terfenol-D and Galfenol,
reveals a trade-off between giant magnetostrictive strain and mechanical robustness. This
guide provides researchers, scientists, and engineers with a detailed comparison of their
performance, supported by experimental data and methodologies, to inform material selection
for advanced applications.

Terfenol-D, an alloy of terbium, dysprosium, and iron, has long been the benchmark for
magnetostrictive materials due to its exceptionally large strain response to magnetic fields.[1]
[2] In contrast, Galfenol, an iron-gallium alloy, has emerged as a promising alternative, offering
superior mechanical properties and workability, albeit with a lower magnetostrictive output.[3][4]
This guide delves into a quantitative comparison of these two materials, outlining their key
characteristics and the experimental protocols used to determine them.

Performance Comparison at a Glance

The selection between Terfenol-D and Galfenol hinges on the specific requirements of an
application. Terfenol-D is the material of choice when the primary need is to maximize strain
and displacement.[1][3] Conversely, Galfenol is favored in applications demanding greater
durability, tensile strength, and ease of manufacturing.[3][4] The following tables summarize the
key magnetostrictive and mechanical properties of these two materials.

Magnetostrictive Properties
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Property

Terfenol-D

Galfenol

Composition

Tbo.3Dyo.7Fe2

Fesi1.6Gais.4

Saturation Magnetostriction

~2000[1] 200 - 400[5][6]
(ppm)
Magnetic Field for Saturation

~160[5] < 24[6]
(kA/m)
Curie Temperature (°C) ~380[1] ~700[6]

Mechanical Properties

Property Terfenol-D Galfenol
Young's Modulus (GPa) 25 - 35[7] 72.4 - 86.3[8]
Tensile Strength (MPa) 28[7] 348 - 370[8]
Compressive Strength (MPa) 700[7]

Ductility Low (Brittle)[2] High (Ductile)[3]
Machinability Difficult Good[3]
Weldability No Yes[3]

Experimental Protocols

The characterization of magnetostrictive materials involves precise measurements of their

mechanical and magnetic responses. The following sections detail the common experimental

methodologies used to obtain the data presented in this guide.

Measurement of Magnetostriction

Two primary methods for quantifying the magnetostrictive strain are the strain gauge technique

and X-ray diffraction.

The strain gauge method is a widely used technique for measuring the change in a material's

length in response to a magnetic field.[9][10]
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A strain gauge, a resistive sensor whose resistance changes with applied strain, is bonded to
the surface of the magnetostrictive material sample.[9] The sample is placed within a solenoid
or between the poles of an electromagnet to apply a controlled magnetic field. The strain gauge
is incorporated into a Wheatstone bridge circuit to accurately measure small changes in
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resistance. As the magnetic field is varied, the magnetostrictive material deforms, causing a
change in the resistance of the strain gauge. This change in resistance is measured and
converted to a strain value using the gauge factor of the strain gauge.

X-ray diffraction provides a non-contact method to measure magnetostriction by observing

changes in the crystal lattice of the material.[11][12]

Experimental Setup Measurement Procedure
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The magnetostrictive sample is mounted on a goniometer within an X-ray diffractometer. An
initial XRD pattern is collected without an applied magnetic field to determine the initial lattice
parameters. A magnetic field is then applied to the sample, and a second XRD pattern is
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collected. The magnetostrictive strain causes a shift in the positions of the diffraction peaks. By
analyzing this shift and applying Bragg's Law, the change in the interplanar spacing of the
crystal lattice can be calculated, which corresponds to the magnetostrictive strain.

Logical Relationships and Applications

The distinct properties of Terfenol-D and Galfenol dictate their suitability for different
applications.
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The giant magnetostriction of Terfenol-D makes it ideal for actuators and transducers where
large displacements are critical, such as in sonar systems and precision positioning devices.
[13] However, its brittle nature requires careful handling and often necessitates its use under
compressive pre-stress.[2]

In contrast, Galfenol's ductility, high tensile strength, and machinability make it suitable for
applications requiring robust performance in demanding environments.[3] These include
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sensors for torque and vibration, as well as energy harvesting devices that can withstand
mechanical shock and fatigue.[14] The ability to be welded and formed into various shapes
further expands its potential applications.[3]

In conclusion, both Terfenol-D and Galfenol are powerful magnetostrictive materials with unique
advantages. A thorough understanding of their respective properties and the experimental
methods used to characterize them is crucial for selecting the optimal material to drive
innovation in a wide range of scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comparative Guide to Magnetostrictive Materials:
Terfenol-D vs. Galfenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486611#terfenol-d-vs-galfenol-magnetostriction]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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